Cas no 3016-97-5 (1,4-Dibenzoylbenzene)

• Product Name: 1,4-Dibenzoylbenzene
• CAS No: 3016-97-5
• MF: C₂₀H₁₄O₂
• MW: 286.323965549469
• MDL: MFCD00014087
• CID: 84574
• PubChem ID: 24868212
• Update Time: 2025-06-14

1,4-Dibenzoylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Phenylenebis(phenylmethanone)
• 4-Benzoylbenzophenone
• 1,4-Dibenzoylbenzene
• (4-benzoylphenyl)-phenylmethanone
• para-dibenzoyl benzene
• NSC 631643
• Terephthalophenone
• p-Benzoylbenzophenone
• p-Dibenzoylbenzene
• Methanone, 1,4-phenylenebis[phenyl-
• (4-benzoylphenyl)(phenyl)methanone
• NSC631643
• NPENBPVOAXERED-UHFFFAOYSA-N
• phenyl 4-(phenylcarbonyl)phenyl ketone
• TimTec1_004772
• Oprea1_067070
• HMS1547I20
• (4-benzoylphenyl)-phenyl-methanone
• (4-Benzoyl-phenyl)-pheny
• SY048398
• CS-W014558
• AMY38649
• MFCD00014087
• D83404
• DTXSID70184245
• (4-Benzoyl-phenyl)-phenyl-methanone
• FT-0606840
• J-017808
• 3016-97-5
• NSC-631643
• SR-01000539208-1
• A876269
• D4196
• NS00028871
• AKOS001736089
• SCHEMBL314267
• 1,4-Dibenzoylbenzene, 99%
• AS-61259
• SR-01000539208
• EINECS 221-155-2
• Methanone, 1,4-phenylenebis*phenyl-
• STK700910
• DB-047720
• Methanone, 1,4-phenylenebis(phenyl-
• DTXCID80106736
• benzene-1,4-diylbis(phenylmethanone)

• MDL： MFCD00014087
• Inchi： 1S/C20H14O2/c21-19(15-7-3-1-4-8-15)17-11-13-18(14-12-17)20(22)16-9-5-2-6-10-16/h1-14H
• InChI Key： NPENBPVOAXERED-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(C(C2C=CC=CC=2)=O)=CC=1
• BRN： 1880440

Computed Properties

• Exact Mass: 286.09900
• Monoisotopic Mass: 286.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.165±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161.0 to 165.0 deg-C
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
• PSA: 34.14000
• LogP: 4.14860
• Solubility: Not available

1,4-Dibenzoylbenzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,4-Dibenzoylbenzene

Comprehensive Guide to 1,4-Dibenzoylbenzene (CAS No. 3016-97-5): Properties, Applications, and Industry Insights

1,4-Dibenzoylbenzene (CAS 3016-97-5), also known as p-dibenzoylbenzene, is a high-value organic compound widely utilized in advanced material synthesis and specialty chemicals. This aromatic diketone features two benzoyl groups symmetrically attached to a central benzene ring, granting it unique photophysical and chemical properties. As industries increasingly prioritize UV-absorbing materials and photoinitiators, this compound has garnered significant attention in R&D circles.

One of the most searched questions about 1,4-Dibenzoylbenzene relates to its fluorescence properties. Studies confirm its exceptional Stokes shift and quantum yield, making it valuable for OLED manufacturing and solar cell enhancers. Recent breakthroughs in organic electronics highlight its role as an electron-transport layer component, addressing the growing demand for flexible displays and wearable technology.

In polymer chemistry, CAS 3016-97-5 serves as a critical building block for high-performance polyketones. Its rigid molecular structure enhances thermal stability in engineering plastics, aligning with the global push toward lightweight automotive materials and aerospace composites. Manufacturers particularly value its compatibility with green chemistry principles, as it enables solvent-free polymerization processes.

The pharmaceutical sector explores p-dibenzoylbenzene derivatives for drug delivery systems, capitalizing on its crystalline stability. Researchers are investigating its potential in supramolecular chemistry for designing molecular cages—a hot topic in targeted cancer therapy discussions. This application resonates with current searches about nanocarrier technology and precision medicine.

From an analytical perspective, 1,4-Dibenzoylbenzene exhibits distinctive HPLC retention characteristics, making it useful as a chromatographic reference standard. Quality control labs frequently inquire about its purity testing methods, reflecting the compound's importance in analytical method validation protocols. Advanced techniques like LC-MS and NMR spectroscopy are typically employed for characterization.

Environmental considerations surrounding 3016-97-5 have also emerged in scientific discourse. Its biodegradation pathways and ecotoxicological profile are under study, particularly regarding persistent organic pollutants (POPs) mitigation—a key concern in EPA compliance discussions. The compound's photocatalytic degradation potential using TiO2 nanoparticles represents an active research area.

Market analysts note rising demand for CAS 3016-97-5 in Asia-Pacific electronics hubs, driven by 5G infrastructure and foldable device trends. Suppliers emphasize batch-to-batch consistency and ISO-certified production to meet stringent semiconductor industry standards. These factors contribute to its inclusion in critical materials lists for next-gen technology development.

Future applications may exploit the compound's liquid crystal phase behavior for smart window coatings—a trending topic in energy-efficient architecture. Its ability to form coordination polymers with rare-earth metals also opens possibilities in luminescent sensors for environmental monitoring systems, aligning with IoT device advancements.